3-methoxy-N-(4-((3-methoxyphenethyl)carbamoyl)phenyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-[4-[2-(3-methoxyphenyl)ethylcarbamoyl]phenyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H24N4O4/c1-26-14-19(22(25-26)30-3)21(28)24-17-9-7-16(8-10-17)20(27)23-12-11-15-5-4-6-18(13-15)29-2/h4-10,13-14H,11-12H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key: VNHPRSUDZNCDAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=C(C=C2)C(=O)NCCC3=CC(=CC=C3)OC
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

3-methoxy-N-(4-((3-methoxyphenethyl)carbamoyl)phenyl)-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C22H24N4O4 and its molecular weight is 408.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of pyrazole and pyrazoline derivatives have been explored, focusing on their potential for cytotoxic activity against various cell lines. For example, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Molecular Conformation and Hydrogen Bonding

• Studies on molecular conformation and hydrogen bonding of pyrazole derivatives reveal complex hydrogen-bonded framework structures, which could inform the design of molecules with specific functional properties (Asma et al., 2018).

Cytotoxic and Herbicidal Activity

• Research into the herbicidal activity of pyrazole-4-carboxamide derivatives indicates that the substituent at the 3-position of the pyrazole ring plays a significant role in determining herbicidal efficacy. These findings highlight the agricultural applications of pyrazole derivatives (Ohno et al., 2004).

Antibacterial and Antifungal Activities

• The antibacterial and antifungal activities of pyrazole and thiophene derivatives have been investigated, demonstrating the potential of these compounds in developing new antimicrobial agents (Vasu et al., 2005).

Synthesis and Auxin Activities

• Yue et al. (2010) synthesized acylamides with substituted-1H-pyrazole-5-formic acid and substituted thiadiazole-2-ammonia, exploring their auxin activities and potential agricultural applications (Yue et al., 2010).